BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization of Methyl 4-
methyloxazole-5-carboxylate: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Methyl 4-methyloxazole-5-
Compound Name:

carboxylate
CAS No.: 23012-23-9
Cat. No.: B1603076

Get Quote

\ J

This technical guide provides a comprehensive overview of the spectroscopic data for Methyl
4-methyloxazole-5-carboxylate, a key heterocyclic compound with applications in
pharmaceutical and materials science research. Due to the limited availability of direct
experimental spectra for the methyl ester in public databases, this guide leverages high-quality
data from its close structural analog, Ethyl 4-methyloxazole-5-carboxylate, to provide a detailed
and predictive analysis. This approach, combining established data with fundamental
spectroscopic principles, offers researchers a robust framework for the identification and
characterization of this compound.

Introduction: The Importance of Spectroscopic
Analysis

Methyl 4-methyloxazole-5-carboxylate belongs to the oxazole family, a class of five-
membered heterocyclic compounds containing one oxygen and one nitrogen atom. The
arrangement of substituents on the oxazole ring is critical to its chemical reactivity and
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biological activity. Therefore, unambiguous structural confirmation through modern
spectroscopic technigues—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy,
and Mass Spectrometry (MS)—is a cornerstone of its application in research and development.
This guide will delve into the expected spectral signatures of this molecule, providing a detailed
interpretation based on established principles and comparative data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Core Structure

NMR spectroscopy is the most powerful tool for determining the precise arrangement of atoms
in an organic molecule. By analyzing the chemical environment of H (proton) and 3C (carbon-
13) nuclei, we can piece together the molecular puzzle.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-resolution NMR spectra is crucial for data
reproducibility and accuracy.

Click to download full resolution via product page

Caption: Workflow for NMR Spectroscopic Analysis.

'H NMR Spectral Data and Interpretation

The H NMR spectrum provides information on the number of different types of protons and
their neighboring protons.

Table 1: 'H NMR Data for Ethyl 4-methyloxazole-5-carboxylate (Reference Compound)[1]
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
7.90 Singlet 1H H-2 (oxazole ring)
4.35 Quartet 2H -OCH2CHs
2.52 Singlet 3H C4-CHs
1.37 Triplet 3H -OCH2CHs

Table 2: Predicted *H NMR Data for Methyl 4-methyloxazole-5-carboxylate
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Predicted
Chemical Shift  Multiplicity

(3) ppm

Integration

Assignment

Rationale for
Prediction

~7.90 Singlet

1H

H-2 (oxazole

ring)

The electronic
environment of
the oxazole ring
proton is largely
unaffected by the
change in the

ester alkyl group.

~3.85 Singlet

3H

-OCHs

A singlet is
expected for the
methyl ester
group, typically
appearing in the
3.7-3.9 ppm

range.

~2.52 Singlet

3H

C4-CHs

The chemical
shift of the
methyl group on
the oxazole ring
is not expected
to change

significantly.

3C NMR Spectral Data and Interpretation

The 3C NMR spectrum reveals the number of different carbon environments in the molecule.

Table 3: 13C NMR Data for Ethyl 4-methyloxazole-5-carboxylate (Reference Compound)[1]
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Chemical Shift (8) ppm Assignment
161.8 C=0 (ester)
150.9 C-5 (oxazole ring)
145.1 C-2 (oxazole ring)
128.9 C-4 (oxazole ring)
61.2 -OCH2CHs

14.3 -OCH2CHs

11.8 C4-CHs

Table 4: Predicted 13C NMR Data for Methyl 4-methyloxazole-5-carboxylate
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Predicted Chemical Shift

3) Assignment Rationale for Prediction
ppm

The carbonyl carbon's
~162 C=0 (ester) environment is similar, with

only a minor expected shift.

The chemical shift of this ring
~151 C-5 (oxazole ring) carbon should be largely

unaffected.

The chemical shift of this ring
~145 C-2 (oxazole ring) carbon should be largely

unaffected.

The chemical shift of this ring
~129 C-4 (oxazole ring) carbon should be largely

unaffected.

The carbon of a methyl ester
~52 -OCHs typically resonates around 51-
53 ppm.

The chemical shift of the

methyl group on the oxazole
~12 C4-CHs ) .y grotp

ring is expected to be very

similar.

Infrared (IR) Spectroscopy: Identifying Functional
Groups

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol: IR Data Acquisition
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Place ATR accessory in FTIR spectrometer

Click to download full resolution via product page

Caption: Workflow for FTIR Spectroscopic Analysis.

IR Spectral Data and Interpretation

Table 5: Predicted IR Absorption Bands for Methyl 4-methyloxazole-5-carboxylate

Frequency (cm™?) Intensity Assignment Functional Group

Aromatic C-H

(oxazole ring)

~3120 Medium C-H stretch

Aliphatic C-H (methyl

~2960 Medium C-H stretch
groups)
~1725 Strong C=0 stretch Ester carbonyl
~1600 Medium C=N stretch Oxazole ring
~1550 Medium C=C stretch Oxazole ring
~1250 Strong C-O stretch Ester C-O
Oxazole ring ether
~1100 Strong C-O-C stretch

linkage

The most characteristic absorption will be the strong C=0 stretch of the ester at approximately
1725 cm~1. The exact positions of the C=N and C=C stretching vibrations of the oxazole ring
can vary but are expected in the 1600-1500 cm~1 region.
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Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers clues about its
structure through the analysis of its fragmentation pattern upon ionization.

Experimental Protocol: MS Data Acquisition

Mass spectra are typically acquired using techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) with electron impact (El) ionization. The sample is first vaporized and
separated from impurities by GC, then introduced into the mass spectrometer where it is
ionized and fragmented.

MS Data and Interpretation

For Methyl 4-methyloxazole-5-carboxylate (CeH7NOs3), the expected molecular weight is
141.04 g/mol .

Expected Key Fragments in the EI-MS Spectrum:

e [M]* (m/z = 141): The molecular ion peak, representing the intact molecule with one electron
removed.

e [M-31]* (m/z = 110): A prominent peak resulting from the loss of the methoxy group (-
OCHs) from the ester. This is a very common fragmentation pathway for methyl esters.

e [M-59]* (m/z = 82): Corresponds to the loss of the entire carbomethoxy group (-COOCHSs).

e m/z = 43: Often a base peak in similar structures, which could be attributed to the [CH3CO]*
fragment.[1]

The fragmentation pattern provides a fingerprint that can be used to confirm the identity of the
compound. The loss of a neutral fragment of 31 Da is a strong indicator of a methyl ester.

Conclusion: A Unified Spectroscopic Picture

By integrating the insights from NMR, IR, and MS, a cohesive and unambiguous structural
determination of Methyl 4-methyloxazole-5-carboxylate can be achieved. The predicted
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NMR spectra define the precise connectivity of the protons and carbons. IR spectroscopy
confirms the presence of key functional groups, particularly the ester carbonyl. Finally, mass
spectrometry verifies the molecular weight and provides corroborating structural information
through predictable fragmentation pathways. This multi-faceted spectroscopic approach
ensures the highest level of scientific integrity for researchers and drug development
professionals working with this important heterocyclic molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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